Cas no 951886-13-8 (Ethyl 7-4-(N,N-diethylamino)phenyl-7-oxoheptanoate)

• Product Name: Ethyl 7-4-(N,N-diethylamino)phenyl-7-oxoheptanoate
• CAS No: 951886-13-8
• MF: C₁₉H₂₉NO₃
• MW: 319.438465833664
• CID: 4722091
• Update Time: 2025-05-22

Ethyl 7-4-(N,N-diethylamino)phenyl-7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 7-[4-(N,N-DIETHYLAMINO)PHENYL]-7-OXOHEPTANOATE
• Ethyl 7-(4-(diethylamino)phenyl)-7-oxoheptanoate
• 7701e
• Ethyl 7-4-(N,N-diethylamino)phenyl-7-oxoheptanoate

• Inchi： 1S/C19H29NO3/c1-4-20(5-2)17-14-12-16(13-15-17)18(21)10-8-7-9-11-19(22)23-6-3/h12-15H,4-11H2,1-3H3
• InChI Key： FERWMTNKQCKFFP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N(CC)CC)CCCCCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 345
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 7-4-(N,N-diethylamino)phenyl-7-oxoheptanoate

Ethyl 7-4-(N,N-diethylamino)phenyl-7-oxoheptanoate: A Comprehensive Overview

Ethyl 7-4-(N,N-diethylamino)phenyl-7-oxoheptanoate, with the CAS number 951886-13-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as Ethyl 7-(4-(N,N-diethylamino)phenyl)-7-oxoheptanoate, is notable for its unique structural properties and potential applications in various industries. The molecule consists of a heptanoate backbone with a substituted phenyl group, making it a versatile building block for further chemical modifications.

The structure of Ethyl 7-(4-(N,N-diethylamino)phenyl)-7-oxoheptanoate is characterized by a seven-carbon chain with an ester functional group at one end and an oxo group at the other. The phenyl ring attached to the seventh carbon introduces aromaticity and potential sites for further substitution or interaction. The presence of the N,N-diethylamino group on the phenyl ring adds a level of complexity, as it can participate in hydrogen bonding and other non-covalent interactions, which are crucial for many chemical and biological applications.

Recent studies have highlighted the importance of Ethyl 7-(4-(N,N-diethylamino)phenyl)-7-oxoheptanoate in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance solubility and bioavailability. This property makes it a promising candidate for targeted drug delivery, particularly in cancer therapy where precise drug release is critical.

In addition to its pharmaceutical applications, Ethyl 7-(4-(N,N-diethylamino)phenyl)-7-oxoheptanoate has shown potential in the field of materials science. Its ability to form self-assembled monolayers has been investigated for use in creating advanced coatings and sensors. These coatings can exhibit enhanced durability and sensitivity, making them ideal for industrial and environmental monitoring applications.

The synthesis of Ethyl 7-(4-(N,N-diethylamino)phenyl)-7-oxoheptanoate involves a multi-step process that includes nucleophilic substitution and esterification reactions. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and increasing yield. These improvements have made the compound more accessible for large-scale applications.

Furthermore, the compound's electronic properties have been studied extensively. The conjugation between the aromatic ring and the ester group contributes to its unique electronic behavior, which can be tuned for specific applications such as in organic electronics or photovoltaic devices. Researchers have reported that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical properties.

Ethical considerations surrounding the use of Ethyl 7-(4-(N,N-diethylamino)phenyl)-7-oxoheptanoate are also gaining attention. As its applications expand into biotechnology and medicine, ensuring sustainable production methods and minimizing environmental impact are becoming critical priorities. Scientists are exploring green chemistry approaches to synthesize this compound, reducing reliance on hazardous solvents and energy-intensive processes.

In conclusion, Ethyl 7-(4-(N,N-diethylamino)phenyl)-7-oxoheptanoate (CAS No: 951886-13-8) is a multifaceted compound with diverse applications across various scientific domains. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new potentials, this compound is poised to make significant contributions to both academic and industrial sectors.